1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine
• InChI: InChI=1S/C13H20N2/c1-2-6-12(7-3-1)10-14-11-13-8-4-5-9-15-13/h4-5,8-9,12,14H,1-3,6-7,10-11H2
• InChI Key: GPYJNAYQQOJUPB-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CNCC2=CC=CC=N2

Description

1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine, also known as CPP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a major type of glutamate receptor in the central nervous system. In

Mechanism of Action

1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine is a selective antagonist of the NMDA receptor, which plays a critical role in synaptic plasticity, learning, and memory. By blocking the NMDA receptor, this compound can prevent the influx of calcium ions into the neuron, which can lead to excitotoxicity and cell death. This mechanism of action has been shown to have neuroprotective effects and can prevent the development of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the brain. It can modulate the release of neurotransmitters, including glutamate, dopamine, and serotonin. It can also increase the expression of brain-derived neurotrophic factor (BDNF), which is critical for the growth and survival of neurons. This compound has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine has several advantages for lab experiments, including its high potency and selectivity for the NMDA receptor. It can be easily synthesized in large quantities and can be administered orally or intravenously. However, this compound has some limitations, including its short half-life and poor solubility in water. These limitations can be overcome through the use of prodrugs or formulation with other compounds.

Future Directions

There are several future directions for the research of 1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine. One area of interest is the development of more potent and selective NMDA receptor antagonists that can be used for the treatment of neurological disorders. Another area of interest is the investigation of the potential use of this compound in pain management and addiction treatment. Additionally, the study of the biochemical and physiological effects of this compound in different animal models can provide insights into its therapeutic potential.

Synthesis Methods

1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine can be synthesized through a multi-step process, starting with the reaction between pyridine-2-carboxaldehyde and cyclohexylamine to form 2-(cyclohexylamino)pyridine. The resulting compound is then reacted with formaldehyde and sodium cyanoborohydride to form this compound. This method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, epilepsy, and depression. It has been shown to have neuroprotective effects and can prevent the excitotoxicity of glutamate in the brain. This compound has also been studied for its potential use in pain management and addiction treatment.